1-(6-Bromopyridin-2-yl)piperazine
Overview
Description
1-(6-Bromopyridin-2-yl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a heterocyclic compound that contains a pyridine ring and a piperazine ring. The compound is synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Synthesis of Novel Compounds : A study by Babu, Srinivasulu, & Kotakadi (2015) involved synthesizing novel compounds related to 1-(6-Bromopyridin-2-yl)piperazine. These compounds demonstrated potential antimicrobial activity against various bacterial and fungal strains.
Learning and Memory Facilitation
- Effects on Learning and Memory : Li Ming-zhu (2012) investigated compounds structurally similar to this compound, finding that one compound significantly facilitated learning and memory in mice. This suggests potential cognitive enhancement applications (Li Ming-zhu, 2012).
Anticancer Activities
- Prostate Cancer Cells : A study by Demirci & Demirbas (2019) synthesized molecules related to this compound with enhanced biological activity, demonstrating moderate cytotoxic activity against prostate cancer cells.
- Estrogen Receptor Binding and Cancer : Compounds synthesized from piperazine derivatives showed anti-proliferative activities against breast cancer cells, as studied by Parveen, Ahmed, Idrees, Khan, & Hassan (2017).
Synthesis and Applications in Medicinal Chemistry
- Synthesis of Diverse Piperazine Compounds : Chamakuri et al. (2018) developed methods for synthesizing diverse and versatile piperazine compounds, including those structurally related to this compound, which can be used in medicinal chemistry (Chamakuri, Jain, Guduru, Arney, MacKenzie, Santini, & Young, 2018).
Structural Analysis and Library Production
- Structural Analysis for Drug Development : The structural analysis of compounds related to this compound has been significant in developing drugs, as demonstrated by Spencer et al. (2011) in their study on microwave-mediated Suzuki–Miyaura cross-couplings (Spencer, Baltus, Press, Harrington, & Clegg, 2011).
Drug Synthesis and Molecular Docking
- Molecular Docking Studies : Balaraju, Kalyani, & Laxminarayana (2019) conducted molecular docking studies on piperazine-1-yl-1H-indazole derivatives, essential in the field of medicinal chemistry, including compounds related to this compound (Balaraju, Kalyani, & Laxminarayana, 2019).
properties
IUPAC Name |
1-(6-bromopyridin-2-yl)piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrN3/c10-8-2-1-3-9(12-8)13-6-4-11-5-7-13/h1-3,11H,4-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBRRYSNZMKKYLZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC(=CC=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90587931 |
Source
|
| Record name | 1-(6-Bromopyridin-2-yl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90587931 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
219635-91-3 |
Source
|
| Record name | 1-(6-Bromo-2-pyridinyl)piperazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=219635-91-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(6-Bromopyridin-2-yl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90587931 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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